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Compound of Interest

Compound Name: 2-Chloro-5-nitrobenzonitrile

Cat. No.: B092243 Get Quote

Introduction

2-Chloro-5-nitrobenzonitrile, with the CAS number 16588-02-6, is a significant chemical

intermediate in the fields of organic synthesis and materials science.[1][2][3] Its molecular

structure, featuring a benzene ring substituted with a chloro group, a nitro group, and a nitrile

group, provides a versatile platform for the synthesis of a wide array of more complex

molecules.[3] This compound is particularly noted for its role as a precursor in the

manufacturing of dyestuffs and has applications in the development of pharmaceuticals and

agrochemicals.[3] The strategic placement of its functional groups allows for a range of

chemical transformations, making it a valuable building block for researchers and chemists.[3]

Chemical and Physical Properties
The key chemical and physical properties of 2-Chloro-5-nitrobenzonitrile are summarized in

the table below for easy reference.
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Property Value Source(s)

CAS Number 16588-02-6 [1][2][4][5][6][7]

Molecular Formula C₇H₃ClN₂O₂ [2][4][5][6][8]

Molecular Weight 182.56 g/mol [1][2][5][7][8]

Appearance
White to pale cream or light

yellow crystalline powder
[3][4][8]

Melting Point 103.5-109.5 °C [1][2][4][8]

Boiling Point 300.3 ± 27.0 °C at 760 mmHg [2]

Density 1.5 ± 0.1 g/cm³ [2]

Solubility Soluble in organic solvents. [9]

EC Number 240-643-6 [1][5]
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Synthesis and Reactivity
2-Chloro-5-nitrobenzonitrile is a synthetic organic compound and is not known to occur

naturally. While specific industrial synthesis routes are proprietary, its structure suggests it can

be prepared from related benzonitrile or nitrobenzene precursors through chlorination and

nitration reactions.

The reactivity of 2-Chloro-5-nitrobenzonitrile is dictated by its three functional groups:

Nitrile Group (-CN): This group can undergo hydrolysis to form a carboxylic acid or be

reduced to an amine.

Chloro Group (-Cl): As an aromatic halide, the chlorine atom can be substituted through

nucleophilic aromatic substitution reactions, which are activated by the electron-withdrawing

nitro group.
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Nitro Group (-NO₂): The nitro group is strongly electron-withdrawing, which facilitates

nucleophilic aromatic substitution at the chloro position. The nitro group itself can be reduced

to an amino group, which is a key step in the synthesis of many dyes and pharmaceuticals.

Applications
2-Chloro-5-nitrobenzonitrile is a versatile intermediate with several key applications:

Dyestuff Intermediate: It is a crucial building block in the synthesis of various dyes.[3] The

presence of the chromophoric nitro group and the reactive chloro and nitrile groups allows

for the construction of complex dye molecules.[3]

Pharmaceutical and Agrochemical Synthesis: This compound serves as a starting material

for the synthesis of more complex heterocyclic molecules that are often the core of

pharmaceutical drugs and agrochemicals.[3] For instance, derivatives of 2-chloro-5-

nitrobenzoic acid, which can be synthesized from 2-chloro-5-nitrobenzonitrile, have been

investigated for their potential antibacterial properties.[10]

Research Chemical: It is used as a model substrate in biochemical research, for example, in

studies of glutathione S-transferase (GST) isoenzymes.[1]

2-Chloro-5-nitrobenzonitrile

CAS: 16588-02-6
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Caption: Logical relationship diagram of 2-Chloro-5-nitrobenzonitrile's core properties and

applications.

Experimental Protocols
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While specific, detailed experimental protocols for reactions using 2-Chloro-5-
nitrobenzonitrile are highly dependent on the desired product, a general procedure for a

nucleophilic aromatic substitution of the chloro group is provided below as an illustrative

example.

Illustrative Protocol: Synthesis of a Substituted 5-Nitrobenzonitrile

This protocol describes a general method for the substitution of the chlorine atom with an

amine.

Reactants:

2-Chloro-5-nitrobenzonitrile (1.0 eq)

A primary or secondary amine (1.1 eq)

A non-nucleophilic base, such as triethylamine or diisopropylethylamine (1.5 eq)

Anhydrous polar aprotic solvent, such as Dimethylformamide (DMF) or Dimethyl sulfoxide

(DMSO)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-
Chloro-5-nitrobenzonitrile in the chosen anhydrous solvent.

Add the amine and the non-nucleophilic base to the solution.

Heat the reaction mixture to a temperature between 80-120 °C. The optimal temperature will

depend on the reactivity of the chosen amine.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Once the reaction is complete (typically after several hours), cool the mixture to room

temperature.

Pour the reaction mixture into water and extract the product with an appropriate organic

solvent (e.g., ethyl acetate).
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Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by column chromatography or recrystallization to obtain the desired

substituted 5-nitrobenzonitrile.
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Caption: A generalized experimental workflow for a nucleophilic aromatic substitution reaction.
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Safety and Handling
2-Chloro-5-nitrobenzonitrile is a hazardous substance and requires careful handling to

minimize exposure.[11]

Hazards:

Harmful in contact with skin and if inhaled.[1][5][11]

Causes skin and serious eye irritation.[1][5][11]

May cause respiratory irritation.[1][5][11]

Personal Protective Equipment (PPE):

Eye Protection: Wear tightly fitting safety goggles.[11]

Skin Protection: Use chemical-resistant gloves and protective clothing, such as a lab coat.

[11]

Respiratory Protection: In case of insufficient ventilation or dust formation, use a NIOSH-

approved respirator.[11]

Handling and Storage:

Handle in a well-ventilated area, preferably in a fume hood.[12]

Avoid breathing dust, vapor, mist, or gas.[12]

Avoid contact with skin and eyes.[12]

Store in a cool, dry, and well-ventilated place in a tightly closed container.[12][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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